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Compound Name:
1,1,1-Trifluoro-3-methylbutan-2-

one

Cat. No.: B1213580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature for trifluoromethyl ketones. A systematic approach to naming

these compounds is crucial for unambiguous communication in research, development, and

regulatory contexts. This document outlines the core principles, priority rules, and step-by-step

procedures for assigning accurate IUPAC names, supplemented with illustrative examples and

structured data.

Core Principles of IUPAC Nomenclature for Ketones
The IUPAC system provides a standardized method for naming organic compounds. For

ketones, the fundamental principles involve identifying the parent hydrocarbon chain, indicating

the presence of the carbonyl group with a specific suffix, and locating its position on the chain.

[1][2][3][4][5]

Identifying the Parent Chain
The parent chain is the longest continuous carbon chain that contains the ketone functional

group.[3][6] The name of the parent alkane is used as the base, with the final "-e" replaced by

the suffix "-one" to denote the presence of a ketone.[1][4][5]

Numbering the Parent Chain
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The parent chain is numbered to give the carbonyl carbon the lowest possible locant (number).

[1][5][7] This rule takes precedence over the numbering of other substituents on the chain.[6][8]

The Trifluoromethyl Group as a Substituent
The trifluoromethyl group (-CF3) is treated as a substituent in IUPAC nomenclature.[1][2] It is

named "trifluoromethyl" and its position on the parent chain is indicated by a locant. When

multiple substituents are present, they are listed in alphabetical order.

Priority Rules in Nomenclature
When a molecule contains multiple functional groups, IUPAC has established a priority order to

determine the principal functional group, which dictates the suffix of the name.

The ketone functional group has a higher priority than alkanes, alkenes, alkynes, and

haloalkanes.[4][9][10] Therefore, in trifluoromethyl ketones, the ketone group determines the

parent name and the numbering of the carbon chain.

Step-by-Step Guide to Naming Trifluoromethyl
Ketones
The following workflow outlines the systematic process for naming trifluoromethyl ketones

according to IUPAC rules.
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Workflow for Naming Trifluoromethyl Ketones

Start with the chemical structure

1. Identify the longest continuous carbon chain containing the ketone group (the parent chain).

2. Number the parent chain to give the carbonyl carbon the lowest possible number.

3. Name the parent alkane and replace the '-e' with '-one'. Indicate the ketone's position with a locant.

4. Identify all substituents, including the trifluoromethyl group.

5. Name the substituents and indicate their positions with locants.

6. Assemble the full name by listing substituents alphabetically, followed by the parent name.

Final IUPAC Name
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Caption: A flowchart illustrating the systematic IUPAC naming process for trifluoromethyl

ketones.

Illustrative Examples
The following table provides examples of trifluoromethyl ketones and their corresponding

IUPAC names, demonstrating the application of the rules.

Structure IUPAC Name Rationale

CF₃-CO-CH₃ 1,1,1-Trifluoropropan-2-one[1]

The parent chain is propane.

The ketone is at position 2,

and the three fluorine atoms

are on position 1.

CF₃-CH₂-CO-CH₃ 4,4,4-Trifluorobutan-2-one

The parent chain is butane.

The ketone is at position 2,

and the trifluoromethyl group is

at position 4.

CF₃-CO-CH₂-CH₂-CH₃ 1,1,1-Trifluoropentan-2-one

The parent chain is pentane.

The ketone is at position 2,

and the trifluoromethyl group is

at position 1.

CH₃-CO-CH(CF₃)-CH₃ 3-(Trifluoromethyl)butan-2-one

The parent chain is butane.

The ketone is at position 2,

and the trifluoromethyl group is

at position 3.

Nomenclature of More Complex Structures
Cyclic Trifluoromethyl Ketones
For cyclic ketones, the carbonyl carbon is assigned the locant 1. The ring is then numbered to

give the substituents the lowest possible locants.
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Nomenclature of Cyclic Trifluoromethyl Ketones

Start with a cyclic ketone structure containing a trifluoromethyl group

1. Assign the carbonyl carbon as C1.

2. Number the ring to give the trifluoromethyl group (and any other substituents) the lowest possible locant.

3. Name the parent cycloalkane and replace '-e' with '-one'.

4. Name the trifluoromethyl substituent and indicate its position with a locant.

5. Assemble the full name.

Final IUPAC Name
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Caption: Decision process for naming cyclic trifluoromethyl ketones.
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Example: For a six-membered ring with a ketone and a trifluoromethyl group on the adjacent

carbon, the name would be 2-(Trifluoromethyl)cyclohexan-1-one.

Molecules with Multiple Ketone Groups
If a molecule contains more than one ketone group, the suffix is modified to "-dione", "-trione",

etc., and locants are used to indicate the position of each carbonyl group. The parent chain is

numbered to give the ketone groups the lowest possible locants.

Data Summary
The following table summarizes the key components of IUPAC names for trifluoromethyl

ketones.

Component Rule
Example in "4,4,4-
Trifluorobutan-2-one"

Substituent Locant

Indicates the position of the

substituent on the parent

chain.

4,4,4

Substituent Name Name of the substituent group. Trifluoro

Parent Chain

The longest continuous carbon

chain containing the principal

functional group.

butan

Principal Functional Group

Locant

Indicates the position of the

principal functional group.
2

Suffix
Indicates the principal

functional group.
-one

Conclusion
A thorough understanding and correct application of IUPAC nomenclature are essential for

scientists and professionals in the field of drug development and chemical research. This guide

provides a systematic framework for naming trifluoromethyl ketones, ensuring clarity and
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consistency in scientific communication. By following these established rules, researchers can

avoid ambiguity and contribute to a standardized chemical language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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